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Compound of Interest

Compound Name: 4-Hydroxybenzoic acid-d4

Cat. No.: B565573

. Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) is a critical document that guarantees the identity, purity, and quality of a chemical

substance. When working with isotopically labeled compounds such as 4-Hydroxybenzoic

acid-d4, understanding the nuances of the CoA is paramount for ensuring the accuracy and
reliability of experimental results. This in-depth guide provides a detailed explanation of the
data and experimental protocols associated with a typical CoA for 4-Hydroxybenzoic acid-d4.

Compound Identification and Specifications

The initial section of a CoA provides fundamental information about the compound. For 4-
Hydroxybenzoic acid-d4, this includes its chemical name, CAS number, molecular formula,
and molecular weight. The "-d4" designation signifies that four hydrogen atoms on the phenyl

ring have been replaced with deuterium.

Parameter

Specification

Compound Name

4-Hydroxybenzoic acid-2,3,5,6-d4

CAS Number 152404-47-2
Molecular Formula C7H2D403
Molecular Weight 142.15 g/mol
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Quantitative Analysis: Purity and Isotopic
Enrichment

This section summarizes the key analytical results that quantify the quality of the 4-
Hydroxybenzoic acid-d4 batch. These tests confirm the compound's purity and the extent of
deuterium incorporation.

Chemical Purity

Chemical purity is typically determined by High-Performance Liquid Chromatography (HPLC)
and ensures that the material is free from non-isotopic impurities.

Test Method Result
Purity HPLC >09.5%
Appearance Visual White to off-white solid

Soluble in DMSO and

Solubility Visual
Methanol

Isotopic Purity and Enrichment

For a deuterated standard, the isotopic purity is a critical parameter. It is often determined by a
combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS). It's important to distinguish between isotopic enrichment and species abundance.
Isotopic enrichment refers to the percentage of deuterium at a specific labeled position, while
species abundance is the percentage of molecules with a specific isotopic composition.[1][2]

Test Method Result

Isotopic Enrichment IH NMR / MS =98 atom % D

Deuterated Species da: >95%, ds: <5%, dz: <1%,
o Mass Spectrometry

Distribution di: <0.1%, do: <0.1%

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of the results presented in
the CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method separates 4-Hydroxybenzoic acid-d4 from any potential impurities.
 Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., Phenomenex Kinetex C18, 150 x 4.6 mm, 5 pum).

[2][3]

o Mobile Phase: A gradient of Mobile Phase A (0.1% Phosphoric acid in Water) and Mobile
Phase B (Acetonitrile).[2][3]

e Flow Rate: 1.0 mL/min.[2][3]
o Detection: UV at 254 nm.
 Injection Volume: 10 pL.

e Procedure: A solution of 4-Hydroxybenzoic acid-d4 is prepared in the mobile phase,
injected into the HPLC system, and the peak area of the main component is compared to the
total area of all peaks to calculate the purity.

NMR Spectroscopy for Structural Confirmation and
Isotopic Enrichment

NMR spectroscopy is a powerful tool for confirming the chemical structure and determining the
level of deuteration.

e Instrumentation: A 400 MHz or higher NMR spectrometer.
e 'H NMR (Proton NMR):

o Solvent: Deuterated methanol (CDsOD).
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o Procedure: A small amount of the sample is dissolved in the deuterated solvent. The *H
NMR spectrum is acquired to identify any residual proton signals on the aromatic ring. The
integration of these signals relative to a known internal standard or the residual solvent
peak allows for the calculation of the isotopic enrichment. For 4-Hydroxybenzoic acid-d4,
the signals for the aromatic protons (typically around 6.8 and 7.8 ppm) should be
significantly diminished.[4]

e 2H NMR (Deuterium NMR):
o Solvent: Methanol (CHsOH).

o Procedure: The 2H NMR spectrum is acquired to directly observe the deuterium signals at
the labeled positions, confirming the sites of deuteration.[4]

Mass Spectrometry (MS) for Molecular Weight
Confirmation and Isotopic Distribution

Mass spectrometry confirms the molecular weight of the deuterated compound and provides a
detailed distribution of the different deuterated species (do to da).

¢ Instrumentation: A high-resolution mass spectrometer, typically with an electrospray
ionization (ESI) source.[5]

¢ lonization Mode: Negative ion mode (ESI-).[4]

e Procedure: A dilute solution of the sample is infused into the mass spectrometer. The
resulting mass spectrum will show a cluster of peaks corresponding to the different
deuterated species. The relative intensities of these peaks are used to determine the
percentage of each species (do, d1, dz, ds, da).[4][5]

Visualizing the Certificate of Analysis Workflow

The following diagrams illustrate the logical flow of information and the experimental workflow
involved in generating a Certificate of Analysis for 4-Hydroxybenzoic acid-d4.
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Batch Production & Sampling
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Caption: A flowchart illustrating the overall process from synthesis to the final Certificate of

Analysis.
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Caption: A diagram showing the key analytical methods used to characterize 4-
Hydroxybenzoic acid-d4.

Conclusion

A thorough understanding of the Certificate of Analysis for 4-Hydroxybenzoic acid-d4 is
essential for its proper use in research and development. By carefully examining the data
presented and understanding the underlying experimental protocols, scientists can have full
confidence in the quality and isotopic integrity of this critical analytical standard. This guide
serves as a comprehensive resource for interpreting the CoA and ensuring the reliability of
experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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